Cas no 50838-58-9 (2-(4-Methoxyphenyl)butanal)

2-(4-Methoxyphenyl)butanal structure

2-(4-Methoxyphenyl)butanal structure

Product Name:2-(4-Methoxyphenyl)butanal

CAS No:50838-58-9

MF:C₁₁H₁₄O₂

MW:178.227663516998

CID:5464284

Update Time:2025-08-03

2-(4-Methoxyphenyl)butanal Chemical and Physical Properties

Names and Identifiers

- 2-(4-methoxyphenyl)butanal
- Z1255400148
- 2-(4-Methoxyphenyl)butanal
- Inchi： 1S/C11H14O2/c1-3-9(8-12)10-4-6-11(13-2)7-5-10/h4-9H,3H2,1-2H3
- InChI Key： GPULQHOSWTWAIQ-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC(=CC=1)C(C=O)CC

Computed Properties

Exact Mass: 178.099379685 g/mol
Monoisotopic Mass: 178.099379685 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 148
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 178.23
XLogP3: 2.2
Topological Polar Surface Area: 26.3

2-(4-Methoxyphenyl)butanal Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-7352682-0.05g	2-(4-methoxyphenyl)butanal	50838-58-9	95%	0.05g	$160.0	2023-07-10
Enamine	EN300-7352682-0.1g	2-(4-methoxyphenyl)butanal	50838-58-9	95%	0.1g	$238.0	2023-07-10
Enamine	EN300-7352682-0.25g	2-(4-methoxyphenyl)butanal	50838-58-9	95%	0.25g	$339.0	2023-07-10
Enamine	EN300-7352682-0.5g	2-(4-methoxyphenyl)butanal	50838-58-9	95%	0.5g	$535.0	2023-07-10
Enamine	EN300-7352682-1.0g	2-(4-methoxyphenyl)butanal	50838-58-9	95%	1.0g	$685.0	2023-07-10
Enamine	EN300-7352682-2.5g	2-(4-methoxyphenyl)butanal	50838-58-9	95%	2.5g	$1343.0	2023-07-10
Enamine	EN300-7352682-5.0g	2-(4-methoxyphenyl)butanal	50838-58-9	95%	5.0g	$1987.0	2023-07-10
Enamine	EN300-7352682-10.0g	2-(4-methoxyphenyl)butanal	50838-58-9	95%	10.0g	$2946.0	2023-07-10
Aaron	AR0201H9-50mg	2-(4-Methoxyphenyl)butanal	50838-58-9	95%	50mg	$245.00	2025-02-14
Aaron	AR0201H9-100mg	2-(4-Methoxyphenyl)butanal	50838-58-9	95%	100mg	$353.00	2025-02-14

2-(4-Methoxyphenyl)butanal Production Method

Production Method 1

140-67-0

140-67-0

50838-58-9

50838-58-9

104-46-1

104-46-1

52244-70-9

52244-70-9

56047-51-9

56047-51-9

104-45-0

104-45-0

5462-06-6

5462-06-6

Reaction Conditions

1.1R:H2, C:12148-72-0, C:63995-70-0, S:174501-65-6, S:PhMe, 120 min, 110°C, 55 bar

Reference

: Hydroformylation of natural olefins with the [Rh(COD)(μ-OMe)]2/TPPTS complex in BMI-BF4/toluene biphasic medium: observations on the interfacial role of CTAB in reactive systems

By Baricelli, Pablo J. et al, Molecular Catalysis, 2020, 497, 111189

2-(4-Methoxyphenyl)butanal Raw materials

Estragole

2-(4-Methoxyphenyl)butanal Preparation Products

2-(4-Methoxyphenyl)butanal Related Literature

1. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
2. Achieving crystal-induced room temperature phosphorescence and reversible photochromic properties by strong intermolecular interactions†

Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
3. An ionic liquid promoted microwave-hydrothermal route towards highly photoluminescent carbon dots for sensitive and selective detection of iron(iii)†

Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
4. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
5. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes

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